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Compound of Interest

Compound Name: N'-hydroxyoctanimidamide

Cat. No.: B15246579

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. N'-hydroxyoctanimidamide is a research chemical with
limited publicly available safety and toxicity data. Therefore, it must be handled with the utmost
caution, treating it as a substance of unknown toxicity. The information provided herein is
based on general principles of chemical safety and data available for structurally related
compounds, and it should not be considered a substitute for a comprehensive risk assessment
conducted by qualified professionals.

Introduction

N'-hydroxyoctanimidamide, an amidoxime derivative, is a compound of interest in research
and development. Due to the limited availability of specific safety data, this guide provides a
conservative approach to its handling, storage, and disposal, drawing parallels from the known
safety profile of the structurally similar compound, N-hydroxyoctanamide (a hydroxamic acid).
While these compounds share functional similarities, their toxicological properties may differ
significantly.

Hazard Identification and Classification

The specific hazards of N'-hydroxyoctanimidamide have not been formally classified.
However, based on the data for N-hydroxyoctanamide, it is prudent to assume the following
potential hazards.

Precautionary Classification:
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o Acute Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin.
« Skin Corrosion/Irritation: May cause skin irritation.

o Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

» Respiratory or Skin Sensitization: Potential for sensitization is unknown.

e Germ Cell Mutagenicity: Unknown.

e Carcinogenicity: Unknown.

e Reproductive Toxicity: Unknown.

A Safety Data Sheet (SDS) for the related compound N-hydroxyoctanamide states that it does
not meet the criteria for classification according to Regulation (EC) No 1272/2008.[1] However,
in the absence of specific data for N'-hydroxyoctanimidamide, a more cautious approach is
warranted.

Physical and Chemical Properties

No specific experimental data for the physical and chemical properties of N'-
hydroxyoctanimidamide were found. The following table summarizes data for the related
compound N-hydroxyoctanamide.

Property Value for N-hydroxyoctanamide
CAS Number 7377-03-9[1][2]

Molecular Formula C8H17NO2[1][2]

Molecular Weight 159.23 g/mol [2]

Appearance White solid[1]

Melting Point 78.75 °C[3]

log P (octanol-water) 1.66[1]
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Handling and Storage

All handling of N'-hydroxyoctanimidamide should be performed by trained personnel in a
controlled laboratory setting.

4.1. Engineering Controls
o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
e Ensure that eyewash stations and safety showers are readily accessible.[4]
4.2. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]
» Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile).
o Alab coat or other protective clothing should be worn.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[1]

4.3. Hygiene Practices

e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]
» Remove contaminated clothing and PPE before entering eating areas.[1]

4.4, Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.[1]
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Experimental Protocols

Detailed experimental protocols involving N'-hydroxyoctanimidamide should be developed as
part of a formal risk assessment process. The following are general procedural guidelines.

5.1. Weighing and Aliquoting

o Perform all weighing and aliquoting of solid N'-hydroxyoctanimidamide in a chemical fume
hood or a ventilated balance enclosure to minimize dust inhalation.

o Use appropriate tools (e.g., spatulas) to handle the solid.
» Prepare solutions in the fume hood.
5.2. Solution Preparation

o Consult literature for appropriate solvents. For related compounds, solubility has been noted
in organic solvents like ethanol, DMSO, and DMF.

o Add the solid to the solvent slowly while stirring.

e Ensure the container is properly labeled with the chemical name, concentration, date, and
hazard information.

Accidental Release and First Aid Measures

6.1. Accidental Release

Evacuate the area.

Wear appropriate PPE.

For small spills of solid material, carefully sweep up and place in a sealed container for
disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.
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o Ventilate the area and wash the spill site after material pickup is complete.

6.2. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Diagrams
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Caption: General laboratory workflow for handling N'-hydroxyoctanimidamide.
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Caption: Emergency response procedure for an accidental spill.

Stability and Reactivity
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» Reactivity: The reactivity of N'-hydroxyoctanimidamide is not fully characterized.

o Chemical Stability: Assumed to be stable under normal laboratory conditions. The related
compound N-hydroxyoctanamide is stable under normal ambient and anticipated storage
and handling conditions.[1]

» Conditions to Avoid: Avoid generation of dust.
e Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1]

Toxicological and Ecological Information

There is no specific toxicological or ecological data available for N'-hydroxyoctanimidamide.
The related compound, N-hydroxyoctanamide, is not classified as acutely toxic, a skin/eye
irritant, a sensitizer, mutagenic, carcinogenic, or a reproductive toxicant according to its SDS.[1]
It is also described as readily biodegradable.[1] However, this information should not be directly
extrapolated to N'-hydroxyoctanimidamide without further testing.

Disposal Considerations

All waste containing N'-hydroxyoctanimidamide should be treated as hazardous chemical
waste.

» Dispose of in accordance with local, state, and federal regulations.

e Do not dispose of down the drain or into the environment.

Conclusion

The handling of N'-hydroxyoctanimidamide requires a conservative approach due to the lack
of specific safety data. Researchers must operate under the assumption of unknown toxicity
and adhere to stringent safety protocols, including the use of appropriate engineering controls
and personal protective equipment. All procedures should be meticulously planned and
documented as part of a comprehensive risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyoctanimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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